Cas no 946201-67-8 (6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

6-3-(2-Methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline is a heterocyclic compound featuring a quinoxaline core fused with a dihydropyrazole moiety, further substituted with a 2-methoxyphenyl group and a thiophene-2-carbonyl unit. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of multiple aromatic and heteroaromatic rings enhances its binding affinity to biological targets, while the methoxy and carbonyl functionalities offer sites for further derivatization. Its rigid yet tunable framework makes it a candidate for applications in drug discovery, especially in targeting enzymes or receptors where planar, electron-rich systems are advantageous. The compound's synthetic versatility allows for precise structural modifications to optimize pharmacological properties.

6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline structure

946201-67-8 structure

Product Name:6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

CAS No:946201-67-8

MF:C₂₃H₁₈N₄O₂S

MW:414.479623317719

CID:5429854

Update Time:2025-11-06

6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

- [5-(2-methoxyphenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
- 6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
- Inchi： 1S/C23H18N4O2S/c1-29-21-6-3-2-5-16(21)18-14-20(27(26-18)23(28)22-7-4-12-30-22)15-8-9-17-19(13-15)25-11-10-24-17/h2-13,20H,14H2,1H3
- InChI Key： ZAPAIEKHGTVQMG-UHFFFAOYSA-N
- SMILES： C(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=CC=C2OC)=N1)(C1SC=CC=1)=O

6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3324-0188-2μmol	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3324-0188-5μmol	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3324-0188-10μmol	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3324-0188-20μmol	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3324-0188-1mg	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3324-0188-2mg	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3324-0188-3mg	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3324-0188-4mg	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3324-0188-5mg	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3324-0188-10mg	6-[3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-yl]quinoxaline	946201-67-8	90%+	10mg	$79.0	2023-04-26

6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Related Literature

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2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Additional information on 6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Recent Advances in the Study of 6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS: 946201-67-8)

The compound 6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS: 946201-67-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which integrates quinoxaline, pyrazole, and thiophene moieties, exhibits promising biological activities, particularly in the modulation of key signaling pathways involved in inflammation and cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against protein kinases such as JAK2 and PI3K, which are critical targets in oncology and immunology. The compound's ability to selectively inhibit these kinases while showing minimal off-target effects makes it a promising candidate for further drug development.

Structural-activity relationship (SAR) studies have revealed that the methoxyphenyl and thiophene-carbonyl groups play crucial roles in enhancing the compound's binding affinity to target proteins. Computational docking simulations and X-ray crystallography data have provided detailed insights into the molecular interactions between the compound and its kinase targets, offering a rational basis for future structural optimizations.

In preclinical models, 6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline has shown efficacy in reducing tumor growth and inflammation with favorable pharmacokinetic properties. Notably, its oral bioavailability and metabolic stability in rodent models suggest potential for clinical translation. However, further toxicological evaluations and formulation optimizations are required to address issues related to solubility and long-term safety.

The synthesis of this compound has also been refined in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2024 study in Organic Process Research & Development highlighted a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Looking ahead, the versatility of 6-3-(2-methoxyphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline as a molecular scaffold opens possibilities for the development of derivatives with enhanced selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in treating autoimmune disorders and resistant cancers, marking an exciting frontier in chemical biology research.